BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for (Asp)2-
Rhodamine 110 in Flow Cytometry

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: (Asp)2-Rhodamine 110
CAS No.: 114984-30-4
Cat. No.: B15554113
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a
sensitive fluorogenic substrate for the detection of activated caspase-3 and caspase-7 in living
cells.[1] Caspases, a family of cysteine-aspartic proteases, are central players in the apoptotic
signaling cascade.[1] Specifically, caspase-3 and caspase-7 are key executioner caspases,
responsible for the cleavage of numerous cellular proteins, leading to the characteristic
morphological and biochemical hallmarks of apoptosis.[2][3]

The (Asp)2-Rhodamine 110 substrate is a non-fluorescent molecule that can readily cross the
cell membrane. In the presence of activated caspase-3/7, the two aspartic acid residues are
sequentially cleaved, releasing the highly fluorescent Rhodamine 110.[4] The resulting green
fluorescence can be quantified by flow cytometry, allowing for the sensitive detection and
guantification of apoptotic cells within a population.[1] This assay is a valuable tool for studying
apoptosis in various research areas, including cancer biology, neurodegenerative diseases,
and drug development for screening of pro-apoptotic or anti-apoptotic compounds.
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Mechanism of Action

The detection of caspase-3/7 activity using (Asp)2-Rhodamine 110 is based on a two-step

enzymatic cleavage process.

¢ Non-fluorescent Substrate: The (Asp)2-Rhodamine 110 molecule is initially non-fluorescent
as the fluorescence of the Rhodamine 110 core is quenched by the two attached aspartic
acid groups.

» First Cleavage: Upon entering an apoptotic cell with active caspase-3 or caspase-7, one of
the aspartic acid residues is cleaved. This results in a mono-substituted intermediate that

exhibits a low level of fluorescence.

e Second Cleavage & High Fluorescence: The second aspartic acid residue is subsequently
cleaved, releasing the unquenched Rhodamine 110 molecule. Free Rhodamine 110 is highly
fluorescent, with an excitation maximum around 498 nm and an emission maximum around
521 nm, and can be readily detected by the FITC channel on a flow cytometer.[4]

Signaling Pathway: Caspase-3 Activation in
Apoptosis

The activation of caspase-3 is a central event in both the intrinsic and extrinsic apoptotic

pathways.
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Figure 1. Simplified signaling pathways leading to the activation of Caspase-3.[2][3]
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Experimental Protocols
Materials Required

e (Asp)2-Rhodamine 110 substrate

e Dimethyl sulfoxide (DMSO) for stock solution preparation

o Phosphate-buffered saline (PBS)

o Cell culture medium appropriate for your cell line

e Apoptosis-inducing agent (e.g., staurosporine, etoposide) for positive control
e Broad-spectrum caspase inhibitor (e.g., Z-VAD-FMK) for negative control

o Flow cytometry tubes

o Flow cytometer with a 488 nm laser and a FITC (or equivalent) emission filter (e.g., 525/30
nm)

Preparation of Reagents

e (Asp)2-Rhodamine 110 Stock Solution (10 mM): Dissolve the lyophilized powder in high-
guality, anhydrous DMSO to make a 10 mM stock solution. Aliquot and store at -20°C,
protected from light and moisture.

e Working Solution: On the day of the experiment, dilute the stock solution in pre-warmed
complete cell culture medium or PBS to the desired final concentration. A titration experiment
is recommended to determine the optimal concentration for your specific cell type and
experimental conditions, typically in the range of 1-10 uM.

Experimental Workflow
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Figure 2. General experimental workflow for detecting caspase-3/7 activity using (Asp)2-
Rhodamine 110.

Detailed Protocol for Suspension Cells

o Cell Seeding and Treatment: Seed cells at a density of 0.5-1 x 10”6 cells/mL in appropriate
cell culture medium. Treat cells with the experimental compound or a known apoptosis
inducer (e.g., 1 UM staurosporine for 3-4 hours) for the desired time. Include an untreated
control and a negative control pre-treated with a caspase inhibitor (e.g., 50 uM Z-VAD-FMK
for 1 hour before adding the apoptosis inducer).

o Cell Harvesting: Transfer the cell suspension to flow cytometry tubes. Centrifuge at 300-400
x g for 5 minutes at room temperature.
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e Washing: Carefully aspirate the supernatant and wash the cell pellet once with 1 mL of pre-
warmed PBS. Centrifuge as in step 2 and discard the supernatant.

» Staining: Resuspend the cell pellet in 500 pL of pre-warmed complete cell culture medium or
PBS containing the optimized concentration of (Asp)2-Rhodamine 110 (e.g., 5 uM).

e Incubation: Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator, protected from
light. The optimal incubation time may vary depending on the cell type and should be
determined empirically.

o Final Wash: After incubation, add 1 mL of PBS to each tube and centrifuge at 300-400 x g for
5 minutes.

o Resuspension: Discard the supernatant and resuspend the cells in 300-500 uL of PBS for
flow cytometry analysis.

o Data Acquisition: Analyze the samples on a flow cytometer. Excite the cells using a 488 nm
laser and collect the emission in the FITC channel (e.g., 525/30 nm bandpass filter). Collect
a sufficient number of events (e.g., 10,000-20,000) for each sample.

Note on Adherent Cells: For adherent cells, gently detach the cells using a non-enzymatic cell
dissociation solution or trypsin-EDTA. Be cautious as enzymatic detachment can sometimes
induce stress and apoptosis. After detachment, follow the protocol for suspension cells starting
from the harvesting step.

Data Presentation and Analysis

The data obtained from the flow cytometer can be visualized as a histogram of fluorescence
intensity. A shift in the fluorescence intensity to the right indicates an increase in caspase-3/7
activity and apoptosis. Gating on the cell population based on forward and side scatter
properties is necessary to exclude debris. The percentage of apoptotic cells can be determined
by setting a gate on the fluorescent population based on the negative control.

Quantitative Data Summary
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Expected % of
. Expected Mean
Apoptotic Cells

Sample Condition Treatment . Fluorescence
(Rhodamine 110 )
. Intensity (MFI)
Positive)
Negative Control Untreated Cells Low (<5%) Low
. Staurosporine (1 pM, ] ]
Positive Control an) High (>50%) High
o Z-VAD-FMK +
Inhibitor Control ) Low (<10%) Low
Staurosporine
Experimental Test Compound Variable Variable

Note: The values in this table are illustrative and will vary depending on the cell line, the

apoptosis-inducing agent, and the specific experimental conditions.

Troubleshooting
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Issue

Possible Cause

Suggested Solution

High background fluorescence

in negative control

Substrate concentration too
high

Titrate the (Asp)2-Rhodamine
110 concentration to find the

optimal signal-to-noise ratio.

Spontaneous apoptosis in cell

culture

Use healthy, low-passage
number cells. Ensure optimal

cell culture conditions.

Low fluorescence signal in

positive control

Insufficient incubation time

Increase the incubation time

with the substrate.

Ineffective apoptosis induction

Confirm the efficacy of the
apoptosis-inducing agent and
treatment duration for your cell

line.

Substrate degradation

Store the (Asp)2-Rhodamine
110 stock solution properly at
-20°C, protected from light and

repeated freeze-thaw cycles.

High variability between

replicates

Inconsistent cell numbers

Ensure accurate cell counting

and seeding.

Pipetting errors

Use calibrated pipettes and

ensure proper mixing.

Conclusion

The use of (Asp)2-Rhodamine 110 in conjunction with flow cytometry provides a robust and

sensitive method for the quantitative analysis of apoptosis at the single-cell level. This protocol

offers a detailed guide for researchers in academic and industrial settings to effectively employ

this assay for the study of programmed cell death and for the screening of novel therapeutic

agents. Proper optimization of substrate concentration and incubation time, along with the

inclusion of appropriate controls, is crucial for obtaining reliable and reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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